Cas no 2138550-25-9 (8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane)

• Product Name: 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane
• CAS No: 2138550-25-9
• MF: C₁₀H₂₂F₃N₃O
• MW: 257.296392917633
• CID: 6504052
• PubChem ID: 165867839
• Update Time: 2025-11-02

8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane Chemical and Physical Properties

Names and Identifiers

• 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane
• 2138550-25-9
• EN300-1179400

• Inchi： 1S/C10H22F3N3O/c1-14-3-5-16(9-10(11,12)13)6-8-17-7-4-15-2/h14-15H,3-9H2,1-2H3
• InChI Key： WNLFXHXBKKQSAX-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CCOCCNC)(F)F

Computed Properties

• Exact Mass: 257.17149682g/mol
• Monoisotopic Mass: 257.17149682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 36.5Ų

Additional information on 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane

Comprehensive Overview of 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane (CAS No. 2138550-25-9)

The compound 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane (CAS No. 2138550-25-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and material science research. This molecule, characterized by its unique trifluoroethyl and triazadodecane structure, offers a versatile platform for drug discovery and advanced material applications. Its trifluoroethyl group enhances lipophilicity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

Recent trends in drug development highlight the growing demand for fluorinated compounds due to their enhanced bioavailability and target specificity. 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane aligns with this trend, as its trifluoroethyl moiety contributes to improved pharmacokinetic properties. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR modulators, which are pivotal in treating cancers and neurological disorders.

From a synthetic perspective, the compound's 5-oxa-2,8,11-triazadodecane backbone provides multiple sites for functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological activity. The incorporation of oxygen and nitrogen heteroatoms further enhances its ability to form hydrogen bonds, a critical feature for drug-receptor interactions.

In material science, 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane is explored for its potential in designing high-performance polymers and liquid crystals. The trifluoroethyl group imparts thermal stability and chemical resistance, making it suitable for applications in extreme environments. Additionally, its polarizable structure is advantageous for developing optoelectronic materials, a rapidly growing field driven by advancements in renewable energy technologies.

The compound's CAS No. 2138550-25-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane" and "applications of trifluoroethyl-containing compounds," indicating a strong interest in its practical utility. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this molecule, ensuring purity and consistency in research applications.

Environmental and regulatory considerations are also paramount when working with fluorinated compounds. While 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane is not classified as hazardous, its disposal must adhere to guidelines to minimize ecological impact. Researchers are increasingly adopting green chemistry principles to synthesize such compounds sustainably, aligning with global efforts to reduce chemical waste.

In summary, 8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane (CAS No. 2138550-25-9) represents a multifaceted tool for modern chemistry. Its applications span from drug discovery to advanced materials, driven by its unique structural features. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.